2-Methyl-[1,2,4]triazolo[1,5-A]pyrimidin-7-OL
Overview
Description
“2-Methyl-[1,2,4]triazolo[1,5-A]pyrimidin-7-OL” is a synthetic compound with the molecular formula C6H6N4O and a molecular weight of 150.1380 . It’s also known by other names such as 5-Methyl-7-hydroxy-1,3,4-triazaindolizine, 5-Methyl-S-triazolo (1,5-a)pyrimidin-7-ol, and Methyl hydroxytriazaindolizine .
Synthesis Analysis
The synthesis of “this compound” and its analogs has been achieved through various methods. One such method involves the condensation of 3H-1,2,4-triazol-5-amine with ethyl acetoacetate in the presence of a catalytic amount of ZnCl2 in supercritical carbon dioxide . Another method involves a Biginelli-like reaction using hydrates of arylglyoxals, β-dicarbonyl compounds, and 1H-1,2,4-triazol-5-amine .Molecular Structure Analysis
The molecular structure of “this compound” can be viewed as a 2D Mol file or as a computed 3D SD file . The 3D structure provides a more detailed view of the spatial arrangement of atoms and the bonds between them.Chemical Reactions Analysis
The compound “this compound” is involved in various chemical reactions. For instance, it can act as a versatile linker to several metals, and the interactions of their coordination compounds in biological systems have been extensively described .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 150.1380 . More detailed physical and chemical properties were not found in the search results.Scientific Research Applications
Antibacterial Activity
A study by Lahmidi et al. (2019) synthesized a pyrimidine derivative containing the 1,2,4-triazolo[1,5-a]pyrimidine ring. This compound showed antibacterial activity against strains such as Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa (Lahmidi et al., 2019).
Antimicrobial and Antifungal Activities
Komykhov et al. (2017) reported on the synthesis of (5S,7R)-5-Aryl-7-methyl-4,5,6,7-tetrahydro[1, 2, 4]triazolo[1,5-a]pyrimidin-7-ols. These substances exhibited in vitro antimicrobial and antifungal activities (Komykhov et al., 2017).
Synthesis in Supercritical Carbon Dioxide
Baklykov et al. (2019) achieved the synthesis of 5-Methyl-1,2,4-triazolo[1,5-a]pyrimidin-7(4H)-one, a key intermediate in antiviral drug synthesis, in supercritical carbon dioxide. This method provided a 90% conversion rate under solvent-free conditions (Baklykov et al., 2019).
Chemical Transformations
Zemlyanaya et al. (2018) synthesized 5,5,7-Trimethyl-4,5,6,7-tetrahydro[1,2,4]triazolo[1,5-a]pyrimidin-7-ol and investigated its chemical transformations. They explored reactions with reagents of diverse electronic nature (Zemlyanaya et al., 2018).
Regioselective Synthesis
Massari et al. (2017) developed efficient procedures for the regioselective synthesis of 7-aryl-5-methyl- and 5-aryl-7-methyl-2-amino-[1,2,4]triazolo[1,5-a]pyrimidines. This method may be useful for preparing biologically active compounds (Massari et al., 2017).
Analgesic Activity
Ogorodnik et al. (2018) synthesized derivatives of 5-methyl-3-aryl[1,2,4]triazolo[4,3-a]pyrimidin-7-ol and investigated their analgesic effects. The study revealed the structure-activity relationship of these compounds (Ogorodnik et al., 2018).
Cardiovascular Agents
Sato et al. (1980) synthesized 1,2,4-triazolo[1,5-a]pyrimidines fused to various heterocyclic systems and evaluated their coronary vasodilating and antihypertensive activities. One compound showed promising potential as a cardiovascular agent (Sato et al., 1980).
Mechanism of Action
Target of Action
Compounds with similar structures, such as [1,2,4]triazolo[1,5-a]pyrimidines, have been reported to exhibit a wide range of biological activities, including antibacterial, antifungal, antiviral, antiparasitic, and anticancer effects .
Mode of Action
It’s worth noting that similar compounds have been found to interact with their targets through non-covalent bonds like hydrogen bonds, van der waals interactions, and electrostatic interactions .
Biochemical Pathways
Compounds with similar structures have been reported to affect a variety of domains, such as herbicidal, antifungal, antimalarial, antiviral, cardiovascular vasodilators, anti-inflammatory, analgesic, and anticancer .
Result of Action
Similar compounds have been reported to exhibit a wide range of biological activities, including antibacterial, antifungal, antiviral, antiparasitic, and anticancer effects .
Future Directions
The “2-Methyl-[1,2,4]triazolo[1,5-A]pyrimidin-7-OL” and its analogs have received great attention in agriculture and medicinal chemistry due to their remarkable biological activities in a variety of domains, such as herbicidal, antifungal, antimalarial, antiviral, cardiovascular vasodilators, anti-inflammatory, analgesic, and anticancer . The potential of these compounds has inspired some excellent reviews over the years on their chemistry and methods of synthesis with a minor focus on their biological properties . Therefore, future research directions could involve exploring more about their biological properties and potential applications in various fields.
Biochemical Analysis
Biochemical Properties
It is known that the triazolopyrimidine scaffold is present in diverse structures in medicinal chemistry, such as antimicrobial, anti-tubercular, and anticancer agents
Cellular Effects
Some compounds with the triazolopyrimidine scaffold have shown moderate antiproliferative activities against cancer cells
Molecular Mechanism
Some compounds with the triazolopyrimidine scaffold have been described as cyclic adenosine 3′,5′-monophosphate (cAMP) phosphodiesterase (PDE) inhibitors
properties
IUPAC Name |
2-methyl-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N4O/c1-4-8-6-7-3-2-5(11)10(6)9-4/h2-3H,1H3,(H,7,8,9) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHHATAVQBKRQAK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=NC=CC(=O)N2N1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30559455 | |
Record name | 2-Methyl[1,2,4]triazolo[1,5-a]pyrimidin-7(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30559455 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
85871-91-6 | |
Record name | 2-Methyl[1,2,4]triazolo[1,5-a]pyrimidin-7(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30559455 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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